molecular formula C10H15NOS B8428913 3-Methoxy-2-methyl-5,6,7,8-tetrahydro-4h-thieno[2,3-d]azepine

3-Methoxy-2-methyl-5,6,7,8-tetrahydro-4h-thieno[2,3-d]azepine

Cat. No. B8428913
M. Wt: 197.30 g/mol
InChI Key: HOKWXOHJLNXCOA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Methoxy-2-methyl-5,6,7,8-tetrahydro-4h-thieno[2,3-d]azepine is a useful research compound. Its molecular formula is C10H15NOS and its molecular weight is 197.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Methoxy-2-methyl-5,6,7,8-tetrahydro-4h-thieno[2,3-d]azepine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Methoxy-2-methyl-5,6,7,8-tetrahydro-4h-thieno[2,3-d]azepine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

3-Methoxy-2-methyl-5,6,7,8-tetrahydro-4h-thieno[2,3-d]azepine

Molecular Formula

C10H15NOS

Molecular Weight

197.30 g/mol

IUPAC Name

3-methoxy-2-methyl-5,6,7,8-tetrahydro-4H-thieno[2,3-d]azepine

InChI

InChI=1S/C10H15NOS/c1-7-10(12-2)8-3-5-11-6-4-9(8)13-7/h11H,3-6H2,1-2H3

InChI Key

HOKWXOHJLNXCOA-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C2=C(S1)CCNCC2)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

The product of step d) (70 mg, 0.25 mmol) was dissolved in 10 mL EtOAc and treated with 35 mg of 10% Pd/C (wet, Degussa type E101) and stirred rapidly under an atmosphere of H2 for 3 hour. The reaction was filtered and concentrated. The crude residue was dissolved in 1 mL EtOH and treated with 1 mL 40% aqueous KOH. After heating to 80° C. overnight, the reaction was diluted with water and the product was extracted 2× into DCM. The title compound was obtained upon purification by preparative HPLC-MS. 1H NMR (CDCl3) δ 3.69 (s, 3H), 3.21-3.14 (m, 4H), 3.00 (t; J=5.2 Hz, 2H), 2.88 (t, J=5.1 Hz, 2H), 2.29 (s, 3H); MS: ESI (positive): 198 (M+H).
Name
product
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
35 mg
Type
catalyst
Reaction Step Two

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